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Compound of Interest

Compound Name: 1-Iodononane

Cat. No.: B046442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Iodononane (CAS number 4282-42-2) is a linear alkyl iodide that serves as a versatile

reagent and building block in organic synthesis.[1] Its structure, consisting of a nine-carbon

aliphatic chain terminating in an iodine atom, makes it a valuable precursor for the introduction

of a nonyl group into a variety of molecular scaffolds. This technical guide provides a

comprehensive overview of the chemical and physical properties, synthesis, reactivity, and

safety considerations of 1-Iodononane, with a focus on its applications in research and drug

development.

Physicochemical Properties
1-Iodononane is a colorless to pale yellow liquid with a characteristic odor.[1] It is largely

insoluble in water but exhibits good solubility in common organic solvents such as ether and

chloroform.[1] Many of its physical and chemical properties are well-documented and are

summarized in the tables below.

Table 1: Physical and Chemical Properties of 1-
Iodononane
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Property Value Reference

CAS Number 4282-42-2 [1][2][3][4][5][6]

Molecular Formula C₉H₁₉I [1][2][4][5][6]

Molecular Weight 254.15 g/mol [2][3][4][5][6]

Appearance
Colorless to light yellow clear

liquid
[1]

Density 1.288 g/mL at 25 °C [2][5]

Boiling Point 107-108 °C at 8 mmHg [2][5]

Melting Point -20 °C [2]

Flash Point 85 °C (closed cup) [2][5]

Refractive Index (n20/D) 1.486 - 1.488 [2][5]

Solubility in Water Insoluble [2]

Solubility in Organic Solvents
Soluble in chloroform,

methanol, ether
[1][2]

Vapor Pressure 0.0453 mmHg at 25°C [2]

Table 2: Chemical Identifiers
Identifier Value Reference

InChI
InChI=1S/C9H19I/c1-2-3-4-5-

6-7-8-9-10/h2-9H2,1H3
[1][3][5][6]

InChIKey
OGSJMFCWOUHXHN-

UHFFFAOYSA-N
[1][3][5][6]

SMILES CCCCCCCCCI [3][5]

EC Number 224-286-3 [5]

PubChem CID 20275 [6]
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Synthesis and Reactivity
1-Iodononane is typically synthesized from 1-nonanol, often through a Finkelstein-type

reaction where a bromide or chloride is displaced by iodide. While a specific detailed protocol

for its synthesis was not found in the immediate search, a general representation of this

common synthetic route is provided below.

General Synthesis of 1-Iodononane
A common method for the preparation of 1-Iodononane involves the reaction of 1-nonanol with

an iodinating agent. A two-step procedure is often employed where the alcohol is first

converted to a better leaving group, such as a tosylate, which is then displaced by iodide.

1-Nonanol Nonyl TosylateTsCl, Pyridine 1-IodononaneNaI, Acetone

1-Iodononane Nonyl-NuSₙ2 reactionNu⁻
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Grignard Reagent Formation

Reaction with an Electrophile

1-Iodononane

Nonylmagnesium Iodide

Mg, Dry Ether

Alkoxide Intermediate

Nucleophilic Addition

Electrophile (e.g., R₂C=O)

Alcohol Product

Acidic Workup (H₃O⁺)
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Start: 1-Iodononane & NaCN in Ethanol

Heat to Reflux

Monitor Reaction (TLC/GC)

Cool to Room Temperature

Reaction Complete

Filter to Remove NaI

Remove Ethanol by Distillation

Purify by Fractional Distillation

End: Nonanenitrile
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Grignard Reagent Preparation

Reaction and Workup

Start: Mg, I₂, 1-Iodononane in Ether

Initiate Reaction

Dropwise Addition of 1-Iodononane

Stir at Room Temperature

Cool Grignard Reagent

Dropwise Addition of Acetone

Stir at Room Temperature

Quench with NH₄Cl or HCl

Separate and Extract

Dry and Evaporate Solvent

End: 2-Methyl-2-decanol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b046442?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/4282-42-2/
https://www.chembk.com/en/chem/1-iodononane
https://www.chemeo.com/cid/35-499-0/Nonane-1-iodo
https://www.chemeo.com/cid/35-499-0/Nonane-1-iodo
https://www.scbt.com/p/1-iodononane-4282-42-2
https://www.sigmaaldrich.com/TW/zh/product/aldrich/251860
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodononane
https://www.benchchem.com/product/b046442#1-iodononane-cas-number-4282-42-2-information
https://www.benchchem.com/product/b046442#1-iodononane-cas-number-4282-42-2-information
https://www.benchchem.com/product/b046442#1-iodononane-cas-number-4282-42-2-information
https://www.benchchem.com/product/b046442#1-iodononane-cas-number-4282-42-2-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046442?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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